8-(2-methoxyphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione
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Overview
Description
8-(2-methoxyphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C18H19N5O3 and its molecular weight is 353.4 g/mol. The purity is usually 95%.
The exact mass of the compound 8-(2-methoxyphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is 353.14878949 g/mol and the complexity rating of the compound is 601. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 8-(2-methoxyphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-methoxyphenyl)-1,3,6,7-tetramethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Researchers investigate whether this compound has mutagenic or antimutagenic effects. Understanding its impact on DNA stability and mutation prevention is crucial for assessing its safety and potential therapeutic applications .
- The ability of this compound to scavenge free radicals is an essential aspect of its potential health benefits. Free radicals contribute to oxidative stress and various diseases. Investigating its antioxidant properties can guide its use in health-promoting interventions .
- Scientists explore whether this compound has chemopreventive effects. It may inhibit the development of cancer by interfering with tumor initiation, promotion, or progression. Detailed studies are necessary to validate its potential as a cancer preventive agent .
- The pyrimido[2,1-f]purine-2,4-dione scaffold, to which this compound belongs, has been studied for its ability to inhibit reverse transcriptase, a critical enzyme in HIV-1 replication. Investigating its antiviral properties is essential for potential therapeutic applications .
- This compound acts as a versatile bioisostere, inhibiting phosphodiesterase (PDE) activity. PDEs play a role in secondary messenger regulation, making them relevant targets for conditions like asthma. Further research can explore its therapeutic potential .
Antimutagenicity and Mutagenicity Studies
Free Radical Scavenging Activity
Chemopreventive Properties
Inhibition of Reverse Transcriptase (HIV-1)
Phosphodiesterase (PDE) Inhibition
Mechanism of Action
Target of Action
Compounds with similar structures, such as those based on an imidazolidinedione fragment (hydantoin), have been found to exhibit anticancer activity and inhibit kinases .
Mode of Action
It is suggested that compounds with a 2-methoxyphenol moiety core structure, like the one , may act as therapeutic antioxidants . They can interact with free radicals in a safe way, terminate the reaction, and convert them to a harmless molecule by offering an electron .
Biochemical Pathways
It is known that antioxidants reduce oxidative stress, thus protecting cells from oxidative damage . This can have a significant impact on numerous diseases where oxidative stress is a contributing factor, such as diabetes, atherosclerosis, cancer, and neurodegenerative and cardiovascular diseases .
Pharmacokinetics
A study on similar compounds showed varying degrees of metabolic stability in different cunninghamella strains . The metabolites detected after biotransformation were aromatic hydroxylation and N-dealkylation products .
Result of Action
Compounds with a 2-methoxyphenol moiety core structure have demonstrated antioxidant activity . As antioxidants, they can reduce oxidative stress and thus protect cells from oxidative damage .
Action Environment
It is known that the efficacy of antioxidants can be influenced by factors such as concentration and the presence of other antioxidants .
properties
IUPAC Name |
6-(2-methoxyphenyl)-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O3/c1-10-11(2)23-14-15(20(3)18(25)21(4)16(14)24)19-17(23)22(10)12-8-6-7-9-13(12)26-5/h6-9H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLMPOMLXAQFJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4OC)N(C(=O)N(C3=O)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-Methoxyphenyl)-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.